Cas no 1172756-37-4 (1-(furan-2-carbonyl)-4-{5-(4-methoxyphenyl)methyl-1,3,4-thiadiazol-2-yl}piperidine)

• Product Name: 1-(furan-2-carbonyl)-4-{5-(4-methoxyphenyl)methyl-1,3,4-thiadiazol-2-yl}piperidine
• CAS No: 1172756-37-4
• MF: C₂₀H₂₁N₃O₃S
• MW: 383.46404337883
• CID: 6360124
• PubChem ID: 44068591
• Update Time: 2025-07-12

1-(furan-2-carbonyl)-4-{5-(4-methoxyphenyl)methyl-1,3,4-thiadiazol-2-yl}piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(furan-2-carbonyl)-4-{5-(4-methoxyphenyl)methyl-1,3,4-thiadiazol-2-yl}piperidine
• F5496-0303
• 1-(furan-2-carbonyl)-4-{5-[(4-methoxyphenyl)methyl]-1,3,4-thiadiazol-2-yl}piperidine
• 1172756-37-4
• furan-2-yl-[4-[5-[(4-methoxyphenyl)methyl]-1,3,4-thiadiazol-2-yl]piperidin-1-yl]methanone
• VU0645313-1
• furan-2-yl(4-(5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)methanone
• AKOS024511206

• Inchi： 1S/C20H21N3O3S/c1-25-16-6-4-14(5-7-16)13-18-21-22-19(27-18)15-8-10-23(11-9-15)20(24)17-3-2-12-26-17/h2-7,12,15H,8-11,13H2,1H3
• InChI Key： WSQUKRJWULRZKH-UHFFFAOYSA-N
• SMILES： S1C(CC2C=CC(=CC=2)OC)=NN=C1C1CCN(C(C2=CC=CO2)=O)CC1

Computed Properties

• Exact Mass: 383.13036271g/mol
• Monoisotopic Mass: 383.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 96.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(furan-2-carbonyl)-4-{5-(4-methoxyphenyl)methyl-1,3,4-thiadiazol-2-yl}piperidine

Introduction to 1-(furan-2-carbonyl)-4-{5-(4-methoxyphenyl)methyl-1,3,4-thiadiazol-2-yl}piperidine (CAS No. 1172756-37-4)

1-(furan-2-carbonyl)-4-{5-(4-methoxyphenyl)methyl-1,3,4-thiadiazol-2-yl}piperidine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1172756-37-4, belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense research in drug discovery and development. The molecular structure of this compound incorporates several key functional groups, including a furan carboxylic acid moiety, a piperidine ring, and a thiadiazole derivative, which collectively contribute to its complex reactivity and biological interactions.

The furan-2-carbonyl group in the molecular framework of 1-(furan-2-carbonyl)-4-{5-(4-methoxyphenyl)methyl-1,3,4-thiadiazol-2-yl}piperidine plays a crucial role in determining its chemical behavior. Furan derivatives are well-known for their ability to participate in various organic reactions, including condensation and cyclization processes, which can lead to the formation of more complex structures. This characteristic makes the furan carboxylic acid moiety particularly valuable in synthetic chemistry, where it can serve as a versatile building block for the construction of larger and more intricate molecules.

Additionally, the presence of the piperidine ring in the compound contributes to its pharmacological potential. Piperidine derivatives are widely recognized for their role as pharmacophores in numerous therapeutic agents, particularly those targeting central nervous system disorders and infectious diseases. The piperidine ring is known to enhance binding affinity and selectivity when interacting with biological targets, making it an attractive scaffold for drug design. In 1-(furan-2-carbonyl)-4-{5-(4-methoxyphenyl)methyl-1,3,4-thiadiazol-2-yl}piperidine, the piperidine moiety is linked to a thiadiazole derivative through a methylene group, which further modulates the compound's biological activity.

The thiadiazole component of the molecule is another critical feature that contributes to its potential therapeutic applications. Thiadiazole derivatives have been extensively studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The thiadiazole ring in 1-(furan-2-carbonyl)-4-{5-(4-methoxyphenyl)methyl-1,3,4-thiadiazol-2-yl}piperidine is substituted with a phenylmethyl group at the 5-position and a piperidine ring at the 2-position. This substitution pattern enhances the compound's ability to interact with biological targets by increasing its lipophilicity and improving its solubility in biological fluids.

The 4-methoxyphenylmethyl group attached to the thiadiazole ring further influences the compound's pharmacological profile. Methoxyphenyl derivatives are known for their ability to modulate enzyme activity and receptor binding affinity. The methoxy group at the para position of the phenyl ring enhances electron density in the aromatic system, which can improve interactions with biological targets such as enzymes and receptors. This modification also contributes to the compound's metabolic stability and bioavailability.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the interactions between 1-(furan-2-carbonyl)-4-{5-(4-methoxyphenyl)methyl-1,3,4-thiadiazol-2-yl}piperidine and biological targets. These studies have revealed that the compound exhibits high binding affinity for several key enzymes and receptors involved in various disease pathways. For instance, preliminary computational studies suggest that this molecule may interact with enzymes such as kinases and phosphodiesterases, which are implicated in cancer progression and inflammatory responses.

In addition to its potential as an enzyme inhibitor, 1-(furan-2-carbonyl)-4-{5-(4-methoxyphenyl)methyl-1,3,4-thiadiazol-2-yl}piperidine has also shown promise as an antagonist or agonist for certain receptors. The unique combination of functional groups in its structure allows it to modulate receptor activity by binding to specific sites on the receptor protein. This capability makes it an attractive candidate for developing novel therapeutics targeting neurological disorders such as depression and anxiety.

The synthesis of 1-(furan-2-carbonyl)-4-{5-(4-methoxyphenyl)methyl-1,3,4-thiadiazol-2-yl}piperidine involves multiple steps that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of a furan derivative followed by carboxylation to introduce the furan carboxylic acid moiety. Subsequent reactions include condensation with a thiadiazole precursor and alkylation with a 4-methoxyphenylmethyl halide to form the final product. Each step must be carefully controlled to minimize side reactions and ensure regioselectivity.

The purification of 1-(furan-2-carbonyl)-4-{5-(4-methoxyphenyl)methyl-1,3,4-thiadiazol-2-yl}piperidine is another critical aspect of its production process. Chromatographic techniques such as column chromatography are commonly employed to isolate the desired compound from impurities. High-performance liquid chromatography (HPLC) can also be used for analytical purposes to determine purity levels before further characterization.

Characterization of 1-(furan-2-carbonyl)-4-{5-(4-methoxyphenyl)methyl-1,3,4-thiadiazol-2-yly)piperidine involves various spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and chemical environment of functional groups within the compound. Additionally， X-ray crystallography can be used to determine the three-dimensional structure of crystals formed by this compound.

The pharmacokinetic properties of 1-(furan--carbonyl)-{thiadjazol--methyl--{--(methoxypenil)--}}--pyridine are also under investigation to assess its suitability for therapeutic use. Studies have focused on determining its absorption rate，distribution，metabolism，and excretion (ADME) profiles。 These studies are essential for understanding how quickly the compund is absorbed into systemic circulation，how it is distributed throughout tissues，how it is metabolized by enzymes，and how it is eliminated from th body。

In conclusion, --(furancarboxy)--{thiadjazol--methyl--{--(methoxypenil)--}}--pyridine represents an exciting opportunity fdr drug discovery due tto i ts unique structural features。 Its potential applications i n treating various diseases make it an attractive candidate fdr further research。 As our understanding o f biochemical pathways continues t grow，compounds like ths one will play an increasingly important role i n developing novel therapeutics。